Cas no 35509-27-4 (Quinoline-8-carbonitrile)

• Product Name: Quinoline-8-carbonitrile
• CAS No: 35509-27-4
• Molecular Formula: C₁₀H₆N₂
• Molecular Weight: 154.16804
• MDL: MFCD09999544
• CID: 308900
• PubChem ID: 93183

Quinoline-8-carbonitrile Properties

Names and Identifiers

• Quinoline-8-carbonitrile
• 8-Cyanoquinoline
• 8-Quinolinecarbonitrile
• AS-57991
• FT-0708460
• CS-0047017
• SY123275
• SB36798
• W15831
• DTXSID40876180
• J-524199
• CCRIS 7817
• MFCD09999544
• 35509-27-4
• CIIFKVFOVFJZDM-UHFFFAOYSA-N
• SCHEMBL1341511
• AKOS012323501
• 3-AMINO-1,3,4,5-TETRAHYDRO-1H-1-BENZAZEPIN-2-ONE
• DB-069223

• MDL： MFCD09999544
• InChIKey： CIIFKVFOVFJZDM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6N2/c11-7-9-4-1-3-8-5-2-6-12-10(8)9/h1-6H
• SMILES： C1=CC2=C(C(=C1)C#N)N=CC=C2

Computed Properties

• Exact Mass: 154.05318
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.053098
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7

Experimental Properties

• PSA: 36.68
• Refractive Index: 1.654
• Boiling Point: 323.7°Cat760mmHg
• Flash Point: 115.5°C
• Density: 1.21